Cas no 2648895-86-5 ((3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine dihydrochloride)

• Product Name: (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine dihydrochloride
• CAS No: 2648895-86-5
• MF: C₉H₁₆ClN₃S
• MW: 233.761439323425
• MDL: MFCD34168103
• CID: 5652080
• PubChem ID: 155973413
• Update Time: 2025-05-22

(3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-1-[(1,3-thiazol-2-yl)methyl]piperidin-3-amine dihydrochloride
• (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine dihydrochloride

• MDL： MFCD34168103
• Inchi： 1S/C9H15N3S.ClH/c10-8-2-1-4-12(6-8)7-9-11-3-5-13-9;/h3,5,8H,1-2,4,6-7,10H2;1H/t8-;/m1./s1
• InChI Key： QJHYSSROZNNPFP-DDWIOCJRSA-N
• SMILES： C(C1SC=CN=1)N1CCC[C@@H](N)C1.Cl

Additional information on (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine dihydrochloride

Compound CAS No. 2648895-86-5: (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine dihydrochloride

The compound (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine dihydrochloride (CAS No. 2648895-86-5) is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound is characterized by its unique structure, which combines a piperidine ring with a thiazole moiety, making it a promising candidate for drug development. Recent studies have highlighted its role in modulating various biological pathways, particularly in the context of central nervous system disorders and inflammatory conditions.

Structural Insights and Synthesis

The molecular structure of (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine dihydrochloride is defined by its chiral center at the piperidine nitrogen and the presence of a thiazole ring attached via a methylene group. This configuration not only imparts stereochemical specificity but also enhances the molecule's ability to interact with target proteins. The synthesis of this compound involves a multi-step process, including the formation of the thiazole ring through cyclization reactions and subsequent coupling with the piperidine derivative. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, which is crucial for its pharmacological evaluation.

Pharmacological Activity and Mechanism of Action

Emerging research has demonstrated that (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine dihydrochloride exhibits potent activity as a modulator of ion channels and receptors involved in pain signaling. Specifically, it has been shown to inhibit voltage-gated sodium channels (Nav), which are key players in neuropathic pain pathways. Additionally, this compound demonstrates selectivity towards certain isoforms of these channels, reducing off-target effects and enhancing its therapeutic potential.

Furthermore, studies have explored its role as an antagonist of the transient receptor potential (TRP) channels, particularly TRPV1 and TRPA1, which are implicated in inflammatory processes. The ability of this compound to modulate these targets suggests its potential utility in treating chronic inflammatory diseases such as arthritis and neuropathic pain conditions.

Preclinical Studies and Clinical Potential

In preclinical models, (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine dihydrochloride has shown remarkable efficacy in alleviating pain symptoms without inducing significant side effects. For instance, in rodent models of neuropathic pain induced by sciatic nerve injury or chronic constriction injury (CCI), this compound demonstrated superior analgesic effects compared to traditional NSAIDs or opioids. Moreover, it exhibited a favorable safety profile, with minimal adverse effects on motor function or gastrointestinal health.

Recent advancements in pharmacokinetic studies have revealed that this compound possesses optimal bioavailability when administered orally or via parenteral routes. Its ability to penetrate the blood-brain barrier (BBB) while maintaining systemic exposure makes it an attractive candidate for central nervous system (CNS) disorders such as epilepsy or neurodegenerative diseases.

Synthetic Modifications and Analog Design

To further enhance its therapeutic properties, researchers have explored various synthetic modifications of (3R)-1-(1,3-thiazol-2-yli)methyl-piperidin--amine dihydrochloride, including substitutions at the thiazole ring and modifications to the piperidine backbone. These efforts have led to the development of analogs with improved potency, selectivity, and pharmacokinetic profiles.

For example, substituting the thiazole ring with electron-withdrawing groups has been shown to increase binding affinity towards Nav channels while maintaining selectivity over other ion channels. Similarly, altering the stereochemistry at the piperidine nitrogen has allowed for fine-tuning of pharmacokinetic properties without compromising activity.

Future Directions and Research Opportunities